Cas no 1021208-31-0 (3,4-dimethoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide)

• Product Name: 3,4-dimethoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide
• CAS No: 1021208-31-0
• MF: C₂₀H₂₀N₄O₄
• MW: 380.397204399109
• CID: 6296851
• PubChem ID: 42143057
• Update Time: 2025-06-29

3,4-dimethoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide
• F5230-0345
• AKOS024501759
• 1021208-31-0
• 3,4-dimethoxy-N-[2-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)ethyl]benzamide
• 3,4-dimethoxy-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzamide
• VU0638184-1

• Inchi： 1S/C20H20N4O4/c1-27-17-5-3-15(13-18(17)28-2)20(26)22-11-12-24-19(25)6-4-16(23-24)14-7-9-21-10-8-14/h3-10,13H,11-12H2,1-2H3,(H,22,26)
• InChI Key： OGFPKTCQMRLWPP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(NCCN1C(C=CC(C2C=CN=CC=2)=N1)=O)=O)OC

Computed Properties

• Exact Mass: 380.14845513g/mol
• Monoisotopic Mass: 380.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.1Ų

Additional information on 3,4-dimethoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide

Introduction to 3,4-dimethoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1021208-31-0, identified as 3,4-dimethoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide, represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential biological activities. The presence of multiple functional groups, including dimethoxy substituents on the benzamide core and a pyridin-4-yl moiety in the dihydropyridazine ring, suggests a rich chemical space for interaction with biological targets.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The dihydropyridazine scaffold, a key feature of this molecule, is well-known for its role in various pharmacological applications. For instance, dihydropyridazines have been explored as intermediates in the synthesis of compounds with cardiovascular and anti-inflammatory properties. The incorporation of a pyridin-4-yl group further enhances the molecule's potential by introducing hydrophobic interactions and electronic effects that can modulate binding affinity to biological receptors.

In the context of modern medicinal chemistry, the 3,4-dimethoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide structure presents an intriguing platform for further derivatization. The benzamide moiety is a common pharmacophore found in numerous FDA-approved drugs, known for its ability to enhance solubility and bioavailability. By combining this with the dimethoxy and pyridin-4-yl groups, the compound exhibits a balanced set of properties that could be exploited for targeted drug design.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in critical biological pathways. The 6-oxo group within the dihydropyridazine ring suggests possible reactivity with nucleophilic centers, which is a common strategy in designing enzyme inhibitors. This feature opens up avenues for exploring applications in areas such as metabolic disorders and inflammation. Moreover, the pyridin-4-yl group can serve as a linker or anchor point for further functionalization, allowing chemists to fine-tune the molecule's properties for specific biological targets.

Recent studies have begun to unravel the mechanistic aspects of how such compounds interact with biological systems. For example, computational modeling has shown that the dimethoxy substituents can influence the electronic distribution around the benzamide core, potentially enhancing binding interactions with certain proteins. Additionally, the pyridin-4-yl group may engage in π-stacking interactions with aromatic residues in protein binding pockets, further stabilizing the drug-receptor complex. These insights are crucial for rational drug design and optimizing lead compounds for clinical development.

The synthesis of 3,4-dimethoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide also presents an opportunity to explore innovative synthetic methodologies. The construction of the dihydropyridazine ring is a key step that requires careful consideration of reaction conditions and reagents to ensure high yield and purity. Advances in catalytic processes have enabled more efficient routes to such heterocycles, making it feasible to produce complex molecules like this one on a scalable basis.

In conclusion, the compound identified by CAS no. 1021208-31-0, namely 3,4-dimethoxy-N-{2-[6-oxo-3-(pyridin-4-y l)-1,6-dihydropyridazin -1 - yl]ethyl}benzamide, represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and synthetic possibilities, this compound is poised to play a significant role in advancing our understanding of disease processes and developing innovative treatments.